Cas no 865304-81-0 (2,4-Pyrimidinediamine, 5-[4-ethoxy-5-iodo-2-(1-methylethyl)phenoxy]-)

• Product Name: 2,4-Pyrimidinediamine, 5-[4-ethoxy-5-iodo-2-(1-methylethyl)phenoxy]-
• CAS No: 865304-81-0
• MF: C₁₅H₁₉IN₄O₂
• MW: 414.241435289383
• CID: 4257066
• PubChem ID: 57329612
• Update Time: 2025-04-24

2,4-Pyrimidinediamine, 5-[4-ethoxy-5-iodo-2-(1-methylethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-[4-ethoxy-5-iodo-2-(1-methylethyl)phenoxy]-
• LWUNICOSKAFDRD-UHFFFAOYSA-N
• 5-(4-ethoxy-5-iodo-2-isopropyl-phenoxy)-pyrimidine-2,4-diamine
• DB-118287
• CHEMBL3717292
• 865304-81-0
• SCHEMBL1494361

• Inchi： 1S/C15H19IN4O2/c1-4-21-12-5-9(8(2)3)11(6-10(12)16)22-13-7-19-15(18)20-14(13)17/h5-8H,4H2,1-3H3,(H4,17,18,19,20)
• InChI Key： LWUNICOSKAFDRD-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(OC2=CC(I)=C(OCC)C=C2C(C)C)C(N)=N1

Computed Properties

• Exact Mass: 414.05527Da
• Monoisotopic Mass: 414.05527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers